Cas no 1023484-85-6 (2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one)

• Product Name: 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one
• CAS No: 1023484-85-6
• MF: C₁₇H₁₇IN₂O
• MW: 392.234156370163
• MDL: MFCD00171122
• CID: 4568270
• Update Time: 2025-08-02

2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one
• 2-iodo-5,5-dimethyl-3-(quinolin-8-ylamino)cyclohex-2-en-1-one
• 2-iodo-5,5-dimethyl-3-[(quinolin-8-yl)amino]cyclohex-2-en-1-one
• 2-IODO-5,5-DIMETHYL-3-(8-QUINOLYLAMINO)CYCLOHEX-2-EN-1-ONE
• 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one

• MDL： MFCD00171122
• Inchi： 1S/C17H17IN2O/c1-17(2)9-13(15(18)14(21)10-17)20-12-7-3-5-11-6-4-8-19-16(11)12/h3-8,20H,9-10H2,1-2H3
• InChI Key： SVOLVNPFDUEAAJ-UHFFFAOYSA-N
• SMILES： IC1C(CC(C)(C)CC=1NC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 392.03856g/mol
• Monoisotopic Mass: 392.03856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 392.23g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 42

Additional information on 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one

2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one (CAS No. 1023484-85-6)

The compound 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one with CAS No. 1023484-85-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexenone ring with an iodo substituent and a quinolinylamino group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The quinolinylamino group is known to exhibit significant biological activity, making this compound a valuable intermediate in medicinal chemistry.

The synthesis of CAS No. 1023484-85-6 involves a multi-step process that typically begins with the preparation of the cyclohexenone derivative. This is followed by the introduction of the iodo group and the quinolinylamino substituent through carefully designed coupling reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while maintaining the compound's structural integrity.

In terms of applications, 2-Iodo-5,5-dimethyl-3-(8-quinolinylamino)-2-cyclohexen-1-one has shown promise in the development of fluorescent probes for bioimaging. Its unique electronic properties enable it to emit light under specific conditions, making it a candidate for use in tracking cellular processes and monitoring drug delivery systems.

Moreover, this compound has been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its consideration as a ligand in the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The structural features of CAS No. 1023484-85-6 also make it an attractive candidate for click chemistry reactions. Its iodo group facilitates efficient coupling with alkenes or alkynes under mild conditions, enabling the rapid construction of complex molecular architectures. This property has been leveraged in recent studies to develop novel synthetic routes for heterocyclic compounds.

In conclusion, 2-Iodo-5,5-dimethyl-3-(8-qu